2-(4-Methylphenyl)-1,3-thiazolidine-4-carboxylic acid

• IUPAC Name: 2-(4-methylphenyl)-1,3-thiazolidine-4-carboxylic acid
• InChI: InChI=1S/C11H13NO2S/c1-7-2-4-8(5-3-7)10-12-9(6-15-10)11(13)14/h2-5,9-10,12H,6H2,1H3,(H,13,14)
• InChI Key: HTRWLFRKMUVNPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2NC(CS2)C(=O)O
• Molecular Formula: C11H13NO2S
• DSSTOX Substance ID: DTXSID60986210
• Molecular Weight: 223.29 g/mol
• CAS RN: 67189-37-1

Description

The compound “2-(4-Methylphenyl)-1,3-thiazolidine-4-carboxylic acid” is a complex organic molecule. It likely contains a thiazolidine core (a five-membered ring containing nitrogen and sulfur), a carboxylic acid group (-COOH), and a methylphenyl group (a benzene ring with a methyl group attached).

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various organic reactions. For example, the preparation of “2-(4-Methylphenyl)benzoic acid” involves the reaction of a sulfonic derivative with a 4-methylphenylzinc halide.

Chemical Reactions Analysis

The compound likely undergoes reactions typical of carboxylic acids and aromatic compounds. For instance, carboxylic acids can react with bases to form salts and water, a process known as neutralization.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Carboxylic acids generally have higher boiling points than similar-sized hydrocarbons or alcohols due to their ability to form hydrogen bonds.

Scientific Research Applications

Photoproduct Analysis and Oxidation States

• Photoproduct Analysis : Researchers have employed techniques such as GC-MS , ETIR , and GC-FTIR to study the photoproducts of this compound. .

Synthesis of 4-Quinolones

• Catalytic Conversion : Researchers have used this compound in conjunction with a catalytic system and formic acid/acetic anhydride mixture to convert 2’-nitrochalcones into 4-quinolones. .

Pyrrolidine Derivatives in Drug Discovery

• Pyrrolidine Ring : The pyrrolidine ring, a structural motif present in 2-(4-Methylphenyl)-1,3-thiazolidine-4-carboxylic acid, is versatile in drug discovery. .

Safety and Hazards

As with any chemical, handling “2-(4-Methylphenyl)-1,3-thiazolidine-4-carboxylic acid” would require appropriate safety measures. It’s important to avoid skin and eye contact, inhalation, or ingestion.

Future Directions

The future directions in the study of this compound would likely depend on its potential applications. For instance, if it shows promise as a pharmaceutical compound, further studies could focus on optimizing its synthesis, understanding its mechanism of action, and assessing its safety and efficacy.